N-[2-(4-allyl-2,6-dimethylphenoxy)ethyl]propan-2-amine hydrochloride
Overview
Description
N-[2-(4-allyl-2,6-dimethylphenoxy)ethyl]propan-2-amine hydrochloride is a chemical compound that has gained significant attention in the scientific research community due to its potential as a pharmaceutical drug. This compound is commonly referred to as ADB-Pinaca and is a member of the synthetic cannabinoid family.
Mechanism of Action
The mechanism of action of ADB-Pinaca is not fully understood. However, it is believed that ADB-Pinaca acts on the endocannabinoid system, which is responsible for regulating a variety of physiological processes such as pain, mood, appetite, and sleep. ADB-Pinaca is believed to bind to the CB1 and CB2 receptors in the endocannabinoid system, which leads to the activation of downstream signaling pathways.
Biochemical and physiological effects:
ADB-Pinaca has been shown to have a variety of biochemical and physiological effects. It has been shown to have analgesic, anti-inflammatory, and anti-cancer properties. ADB-Pinaca has also been shown to have anxiolytic and antidepressant effects. In addition, ADB-Pinaca has been shown to have neuroprotective effects and may be beneficial in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
ADB-Pinaca has several advantages for lab experiments. It is a synthetic compound, which means that it can be easily synthesized in large quantities. It is also highly stable and can be stored for long periods of time. However, ADB-Pinaca also has several limitations for lab experiments. It is a relatively new compound, which means that there is limited information available on its properties and effects. In addition, ADB-Pinaca is a potent compound and must be handled with care to avoid exposure.
Future Directions
There are several future directions for the study of ADB-Pinaca. One area of research is the development of ADB-Pinaca as a pharmaceutical drug. The analgesic, anti-inflammatory, and anti-cancer properties of ADB-Pinaca make it a promising candidate for the treatment of a variety of diseases. Another area of research is the study of the mechanism of action of ADB-Pinaca. Understanding how ADB-Pinaca interacts with the endocannabinoid system can provide insights into the development of new drugs that target this system. Finally, there is a need for further research on the safety and toxicity of ADB-Pinaca. As a potent compound, it is important to understand the potential risks associated with exposure to ADB-Pinaca.
Scientific Research Applications
ADB-Pinaca has been extensively studied for its potential as a pharmaceutical drug. It has been shown to have analgesic, anti-inflammatory, and anti-cancer properties. ADB-Pinaca has also been studied for its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. In addition, ADB-Pinaca has been studied for its potential as a treatment for anxiety and depression.
properties
IUPAC Name |
N-[2-(2,6-dimethyl-4-prop-2-enylphenoxy)ethyl]propan-2-amine;hydrochloride | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H25NO.ClH/c1-6-7-15-10-13(4)16(14(5)11-15)18-9-8-17-12(2)3;/h6,10-12,17H,1,7-9H2,2-5H3;1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZEAUHRZYEHMQJH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1OCCNC(C)C)C)CC=C.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H26ClNO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.83 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.